Cas no 4887-24-5 (triacetoxyborane)

• Product Name: triacetoxyborane
• CAS No: 4887-24-5
• MF: C₆H₉BO₆
• MW: 187.943062543869
• CID: 932123
• PubChem ID: 425307
• Update Time: 2025-04-19

triacetoxyborane Chemical and Physical Properties

Names and Identifiers

• triacetoxyborane
• 7-methoxy-3-[[4-methoxy-3-(pyridin-2-yloxymethyl)phenyl]methylideneamino]-5H-pyrimido[5,4-b]indol-4-one
• Acetic acid, anhydride with boric acid (H3BO3) (3:1)
• Triacetoxyboron
• 7-methoxy-3-({4-methoxy-3-[(pyridin-2-yloxy)methyl]benzylidene}amino)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one
• AC1M01SF
• boric acetate
• boron triacetate
• borontris(trifluoroacetate)
• HMS2531O16
• sodium triacetoxyborohydride
• triacetyl borate
• diacetyloxyboranyl acetate
• bis(acetyloxy)boranyl acetate
• DTXSID70866574
• AKOS006282297
• VS-12353
• 4887-24-5
• SCHEMBL3657633
• SCHEMBL6319
• NSC-172808
• KWZWNVAHEQHCTQ-UHFFFAOYSA-N
• NSC172808

• Inchi： 1S/C6H9BO6/c1-4(8)11-7(12-5(2)9)13-6(3)10/h1-3H3
• InChI Key： KWZWNVAHEQHCTQ-UHFFFAOYSA-N
• SMILES： O(B(OC(C)=O)OC(C)=O)C(C)=O

Computed Properties

• Exact Mass: 455.15953
• Monoisotopic Mass: 188.0492182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 101.4